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Compound of Interest

Isopropylidenesuccinic Acid
Compound Name:
Diethyl Ester

Cat. No.: B1584202

For the discerning researcher in organic synthesis and drug development, the choice of
reagent is paramount. It is a decision that dictates not only the success of a reaction but also
its efficiency, scalability, and ultimately, its economic viability. This guide provides an in-depth
comparison of two structurally similar yet functionally distinct building blocks: diethyl
isopropylidenesuccinate and dimethyl isopropylidenesuccinate. By examining their synthesis,
reactivity, and applications through the lens of fundamental chemical principles and available
experimental data, we aim to equip you with the knowledge to make an informed selection for
your specific synthetic challenges.

At a Glance: A Tale of Two Esters

Diethyl and dimethyl isopropylidenesuccinate are a,3-unsaturated esters that serve as versatile
intermediates in organic synthesis. Their core structure, featuring a reactive double bond
conjugated to two ester functionalities, makes them valuable precursors for a variety of
molecular scaffolds. The primary distinction between these two reagents lies in the nature of
the alkyl groups of their ester moieties: ethyl versus methyl. This seemingly subtle difference
has significant implications for their physical properties, reactivity, and suitability for various
applications.
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Diethyl Dimethyl

Property . . . .
Isopropylidenesuccinate Isopropylidenesuccinate

Molecular Formula C11H1804 CoH1404

Molecular Weight 214.26 g/mol 186.20 g/mol

Appearance Colorless Liquid Colorless Liquid

Boiling Point 103 °C at 2.3 mmHg[1] Not readily available

Key Synthetic Route Stobbe Condensation[2][3][4] Stobbe Condensation[5][6]

Synthesis: The Stobbe Condensation as a Gateway

The most common and efficient method for synthesizing both diethyl and dimethyl
isopropylidenesuccinate is the Stobbe condensation.[2][3][4][6][7][8] This powerful carbon-
carbon bond-forming reaction involves the base-mediated condensation of a dialkyl succinate
with a ketone or aldehyde, in this case, acetone.[3][4]

The mechanism proceeds through the formation of an enolate from the succinic ester, which
then undergoes an aldol-type addition to the carbonyl of acetone.[6] The resulting alkoxide
intermediate cyclizes to form a y-lactone, which subsequently undergoes base-induced ring-

opening to yield the final product.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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